TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90 typically involves the reaction of methanamine with triethoxysilyl groups. The reaction conditions often include the use of organic solvents and controlled temperatures to ensure the formation of the desired product .
Industrial Production Methods: Industrial production of this compound involves large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and purity, often involving multiple purification steps to remove impurities and by-products .
Chemical Reactions Analysis
Types of Reactions: TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90 undergoes various chemical reactions, including:
Hydrolysis: In the presence of moisture or water, it hydrolyzes to form ethanol and other by-products.
Substitution Reactions: It can participate in substitution reactions where the triethoxysilyl groups are replaced by other functional groups.
Common Reagents and Conditions:
Hydrolysis: Water or moisture is the primary reagent for hydrolysis reactions.
Substitution Reactions: Various nucleophiles can be used to replace the triethoxysilyl groups under controlled conditions.
Major Products Formed:
Hydrolysis: Ethanol and other silanol-containing compounds.
Substitution Reactions: Depending on the nucleophile used, different substituted products are formed.
Scientific Research Applications
TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90 has a wide range of applications in scientific research, including:
Mechanism of Action
The mechanism of action of TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90 involves its ability to undergo hydrolysis and substitution reactions. The hydrolysis product, ethanol, can have various effects on biological systems, including potential narcotic effects at high concentrations . The compound’s ability to modify surfaces and interact with other molecules makes it useful in various applications .
Comparison with Similar Compounds
TRIS(TRIMETHOXYSILYLMETHYL)AMINE: Similar structure but with methoxy groups instead of ethoxy groups.
TRIS(TRIISOPROPOXYSILYLMETHYL)AMINE: Similar structure but with isopropoxy groups instead of ethoxy groups.
Uniqueness: TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90 is unique due to its specific combination of triethoxysilyl groups, which provide distinct chemical properties and reactivity compared to other similar compounds .
Properties
CAS No. |
1250435-76-7 |
|---|---|
Molecular Formula |
C21H51NO9Si3 |
Molecular Weight |
545.88744 |
Origin of Product |
United States |
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